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Compound of Interest

Compound Name: Protosappanin B

Cat. No.: B1167991 Get Quote

Application Notes: Protosappanin B
Introduction

Protosappanin B is a phenolic compound primarily extracted from the heartwood of

Caesalpinia sappan L.[1][2]. It is recognized for its significant biological activities, particularly its

anti-cancer properties. Research has demonstrated that Protosappanin B can induce

apoptosis, cause cell cycle arrest, and inhibit tumor cell proliferation in various cancer models,

including bladder, colon, and melanoma cell lines[3][4][5][6]. These effects are mediated

through its influence on critical cellular signaling pathways, making it a compound of interest for

researchers in oncology and drug development.

Key Applications

Anti-Cancer Research: Protosappanin B is widely used as a tool compound to study cancer

biology. It has been shown to inhibit the proliferation of human colon cancer cells (HCT-116

and SW-480) and bladder cancer cells (T24 and 5637)[6][7]. For instance, studies have

reported IC50 values of 21.32 µg/mL for SW-480 cells and 26.73 µg/mL for HCT-116 cells

after 48 hours of treatment[3][7].

Cell Signaling Pathway Analysis: The compound is an effective inhibitor of key oncogenic

signaling pathways. It has been found to suppress the PI3K/Akt/GSK-3β pathway in human

melanoma cells and reduce the expression of phosphorylated Akt and ERK1/2 in colon

cancer cells[4][5]. It also regulates the LINC00612/microRNA-590-3p/Golgi phosphoprotein 3
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(GOLPH3) axis, which can enhance the chemosensitivity of cancer cells to drugs like 5-

fluorouracil[8][9].

Apoptosis and Cell Cycle Studies: Protosappanin B is a known inducer of apoptosis and

can cause G1 phase cell cycle arrest in human bladder cancer cells[3][6]. This makes it a

valuable agent for investigating the mechanisms of programmed cell death and cell cycle

regulation.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Protosappanin B.

Property Value Reference

CAS Number 102036-29-3 [3][10]

Molecular Formula C₁₆H₁₆O₆ [10][11]

Molecular Weight 304.29 g/mol [10]

Appearance Powder [1]

Purity Typically >98% [11]

Storage (Solid)
2-8°C, protected from air and

light
[1]

Solubility Data for Stock Solutions
Protosappanin B exhibits different solubilities depending on the solvent system, which is

critical for preparing solutions for in vitro and in vivo studies.
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Solvent System
Maximum
Solubility

Use Case Reference

Dimethyl Sulfoxide

(DMSO)

50 mg/mL (164.32

mM)
In Vitro [10]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (6.84

mM)
In Vivo [3][10]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (6.84

mM)
In Vivo [3][10]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (6.84

mM)
In Vivo [3][10]

Protocols for Preparing Protosappanin B Solutions
Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 50 mg/mL stock solution in DMSO, suitable for

dilution into cell culture media for in vitro experiments.

Materials:

Protosappanin B powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Weighing: Accurately weigh the desired amount of Protosappanin B powder using an

analytical balance in a sterile environment. For example, to prepare 1 mL of a 50 mg/mL

solution, weigh 50 mg of the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the Protosappanin
B powder. For a 50 mg/mL concentration, add 1 mL of DMSO to 50 mg of powder.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

dissolution is slow, sonication in an ultrasonic water bath for 5-10 minutes can facilitate the

process[10]. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile cryovials[3].

Storage: Store the aliquoted stock solution at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month). Ensure the vials are protected from light[3]

[10].
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Workflow: In Vitro Stock Solution Preparation
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Caption: Experimental workflow for preparing Protosappanin B stock solution.
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Protocol 2: Preparation of Working Solution for In Vivo
Use
This protocol details the preparation of a working solution for animal studies using a co-solvent

system to ensure solubility and biocompatibility. In vivo working solutions should be prepared

fresh on the day of use[3].

Materials:

Protosappanin B high-concentration stock solution in DMSO (e.g., 20.8 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile conical tubes

Procedure:

Prepare Initial DMSO Stock: First, prepare a concentrated stock solution in DMSO as

described in Protocol 1, but at a concentration suitable for dilution. For example, a 20.8

mg/mL stock in DMSO.

Solvent Addition Sequence: The order of solvent addition is critical for maintaining solubility.

For a final solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, follow the

steps below to prepare 1 mL of working solution[3].

Start with 100 µL of the 20.8 mg/mL Protosappanin B stock in DMSO in a sterile tube.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until homogeneous.

Finally, add 450 µL of sterile saline to reach the final volume of 1 mL. Mix gently but

thoroughly.
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Final Concentration: This procedure results in a 2.08 mg/mL working solution of

Protosappanin B[3].

Administration: The freshly prepared solution should be used immediately for in vivo

administration. Do not store this working solution.

Signaling Pathway
Protosappanin B exerts its anti-cancer effects by modulating various signaling pathways. One

of the key pathways it inhibits is the PI3K/Akt pathway, which is crucial for cell survival and

proliferation.

Caption: Inhibition of the PI3K/Akt pathway by Protosappanin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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